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An in-depth exploration of the molecular characteristics, mechanism of action, and practical
applications of a pivotal adenylyl cyclase activator.

Introduction

Coleonol, more commonly known in the scientific community as Forskolin, is a labdane
diterpene isolated from the roots of the Indian coleus plant, Coleus forskohlii.[1] Its unique
ability to directly activate adenylyl cyclase, a key enzyme in cellular signaling, has established it
as an indispensable tool in biomedical research. This guide provides a detailed overview of
Coleonol's fundamental properties, its mechanism of action, and practical protocols for its use
in a laboratory setting, aimed at researchers, scientists, and professionals in drug

development.

Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is fundamental to its
effective application in research. Coleonol is a white to off-white crystalline solid. Key identifiers
and properties are summarized in the table below.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b14798149#bc-rfq
https://en.wikipedia.org/wiki/Forskolin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14798149?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C22H3407 [1112][3]
Molecular Weight 410.50 g/mol [41[5]

CAS Number 66575-29-9 [2][6]
Synonyms Forskolin, Colforsin, HL-362 [2][5]
Solubility Soluble in DMSO and ethanol [2][4]

Mechanism of Action: Direct Activation of Adenylyl
Cyclase

Coleonol's primary and most well-characterized pharmacological effect is the direct activation
of most isoforms of the enzyme adenylyl cyclase (AC).[7][8] This enzyme is responsible for the
conversion of adenosine triphosphate (ATP) to cyclic adenosine monophosphate (CAMP), a
crucial second messenger in numerous signal transduction pathways.[4]

Unlike receptor-mediated activation of AC, which requires ligand binding to G-protein coupled
receptors (GPCRs), Coleonol bypasses this requirement and directly stimulates the catalytic

subunit of the enzyme.[4] This direct mode of action makes it a powerful tool for studying the

downstream effects of CAMP signaling in isolation from GPCR activation.

The resulting increase in intracellular cAMP levels leads to the activation of protein kinase A
(PKA), which in turn phosphorylates a multitude of downstream target proteins, modulating a
wide array of cellular processes including gene transcription, metabolism, and ion channel
function.[4]
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Caption: General experimental workflow for using Coleonol.
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Applications in Research

Coleonol's well-defined mechanism of action has led to its widespread use in various research
areas:

o Signal Transduction Research: As a direct activator of adenylyl cyclase, Coleonol is
invaluable for dissecting the cAMP signaling pathway and its downstream effects. [2]*
Neuroscience: It is used to study neuronal differentiation and synaptic plasticity. [9]*
Cardiovascular Research: Coleonol exhibits vasodilator and hypotensive properties, making
it a useful tool in cardiovascular studies. [9]* Stem Cell Biology: In combination with other
small molecules, it has been utilized in the chemical reprogramming of fibroblasts into
induced pluripotent stem cells. [9]

Conclusion

Coleonol (Forskolin) remains a cornerstone of pharmacological research due to its potent and
direct activation of adenylyl cyclase. Its utility in elucidating the complexities of the CAMP
signaling cascade and its broad applicability across various fields of biomedical science
underscore its importance as a research tool. A thorough understanding of its properties and
mechanism of action, as outlined in this guide, is crucial for its effective and reliable use in the
laboratory.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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